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Compound of Interest

Compound Name: Acetophenone-d8

Cat. No.: B143793

For researchers, scientists, and drug development professionals utilizing Acetophenone-d8 as
an internal standard or in metabolic studies, the selection of a reliable supplier is paramount to
ensuring data accuracy and reproducibility. This guide provides a comparative overview of
several key suppliers of Acetophenone-d8, focusing on purity, isotopic enrichment, and
available quality control documentation. The information presented is based on publicly
available data from the suppliers’ websites.

Data Summary of Acetophenone-d8 Suppliers

A critical aspect of selecting a deuterated standard is the assurance of its chemical and isotopic
purity. The following table summarizes the product specifications for Acetophenone-d8 from
prominent chemical suppliers.

Isotopic
Supplier Catalog Number Chemical Purity Enrichment (atom
% D)
Sigma-Aldrich
- _ 296732 99% (CP) 98 atom % D[1][2]
(MilliporeSigma)
Fisher Scientific (CDN )
30326648 min 98% 98 atom % D
Isotopes)
ChemScene CS-0226324 >98% Not Specified
Selleck Chemicals E8229 Not Specified Not Specified
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Note: Data for Selleck Chemicals was not readily available on their product page.

Experimental Protocols for Quality Assessment

To independently verify the quality of Acetophenone-d8, or to compare batches from different
suppliers, standardized analytical methods are employed. The primary techniques for
assessing chemical purity and isotopic enrichment are Nuclear Magnetic Resonance (NMR)
spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Determination of Chemical Purity by Gas
Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: Prepare a 1 mg/mL stock solution of Acetophenone-d8 in a suitable
volatile solvent such as dichloromethane or methanol.

e Instrument Setup:
o Gas Chromatograph (GC): Use a standard non-polar column (e.g., DB-5ms).

o Oven Program: Start at 50°C, hold for 1 minute, then ramp to 250°C at 10°C/min, and hold
for 5 minutes.

o Injector: Splitless mode at 250°C.
o Mass Spectrometer (MS): Electron lonization (EI) mode with a scan range of m/z 40-200.

o Data Analysis: The chemical purity is determined by integrating the peak area of
Acetophenone-d8 and comparing it to the total area of all detected peaks.

Determination of Isotopic Enrichment by High-
Resolution Mass Spectrometry (HRMS)

o Sample Preparation: Prepare a 1 pg/mL solution of Acetophenone-d8 in an appropriate
solvent for direct infusion, such as acetonitrile with 0.1% formic acid.

e Instrument Setup:

o Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).
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o lonization Source: Electrospray lonization (ESI) in positive ion mode.

o Analysis: Acquire the full scan mass spectrum of the protonated molecule [M+H]*.

o Data Analysis: The isotopic enrichment is calculated by comparing the relative intensities of
the ion corresponding to the fully deuterated species (d8) to the intensities of the ions
corresponding to partially deuterated (d1-d7) and non-deuterated species.

Structural Confirmation by *H and **C NMR
Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of Acetophenone-d8 in a deuterated
solvent suitable for NMR, such as chloroform-d (CDClIs) or dimethyl sulfoxide-d6 (DMSO-d6).

e Instrument Setup:
o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).
o Experiments: Acquire standard *H and 3C{*H} NMR spectra.

» Data Analysis: The *H NMR spectrum should show a significant reduction in the intensity of
proton signals corresponding to the deuterated positions. The 3C NMR spectrum can be
used to confirm the carbon skeleton of the molecule.

Quality Control and Verification Workflow

The following diagram illustrates a typical workflow for the quality control and verification of a
new batch of Acetophenone-d8.
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Workflow for Quality Control of Acetophenone-d8.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b143793?utm_src=pdf-body-img
https://www.benchchem.com/product/b143793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conclusion

For researchers requiring high-purity Acetophenone-d8, Sigma-Aldrich and Fisher Scientific
(sourcing from CDN Isotopes) provide products with clearly stated chemical and isotopic purity
specifications. ChemScene also offers a high-purity product, though the isotopic enrichment is
not explicitly detailed on their website. When selecting a supplier, it is crucial to review the
Certificate of Analysis for the specific lot to ensure it meets the requirements of the intended
application. For critical applications, independent verification of purity and isotopic enrichment
using the protocols outlined above is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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